Cas no 1273577-48-2 ((S)-Methyl 2-(morpholin-3-yl)acetate)

• Product Name: (S)-Methyl 2-(morpholin-3-yl)acetate
• CAS No: 1273577-48-2
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD28401047
• CID: 1039999
• PubChem ID: 40425161
• Update Time: 2025-05-22

(S)-Methyl 2-(morpholin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-(morpholin-3-yl)acetate
• methyl 2-[(3S)-morpholin-3-yl]acetate
• DTXSID90654177
• 3-Morpholineacetic acid, methyl ester, (3S)-
• (S)-Methyl2-(morpholin-3-yl)acetate
• AKOS016843477
• CS-0097094
• F14597
• 1273577-48-2
• DB-344949
• SCHEMBL26349644
• Methyl (S)-2-(morpholin-3-yl)acetate
• Methyl [(3S)-morpholin-3-yl]acetate

• MDL： MFCD28401047
• Inchi： 1S/C7H13NO3/c1-10-7(9)4-6-5-11-3-2-8-6/h6,8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： SUCYHGXECUURID-LURJTMIESA-N
• SMILES： O1CCN[C@@H](CC(=O)OC)C1

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: -0.13330

Additional information on (S)-Methyl 2-(morpholin-3-yl)acetate

(S)-Methyl 2-(morpholin-3-yl)acetate: A Comprehensive Overview

(S)-Methyl 2-(morpholin-3-yl)acetate, also known by its CAS number 1273577-48-2, is a versatile organic compound with significant applications in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methyl group, a morpholine ring, and an acetate moiety. The (S) configuration denotes the specific stereochemistry of the molecule, which plays a crucial role in its biological activity and chemical reactivity.

The synthesis of (S)-Methyl 2-(morpholin-3-yl)acetate involves a series of well-established organic reactions, including nucleophilic substitution and stereo-selective synthesis techniques. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it a valuable intermediate in drug discovery and development processes.

In terms of applications, (S)-Methyl 2-(morpholin-3-yl)acetate has been extensively studied for its potential as a protective group in peptide synthesis. The morpholine ring provides excellent stability under various reaction conditions, while the acetate group offers reactivity that can be precisely controlled. This makes the compound an ideal candidate for use in complex molecule construction and medicinal chemistry.

Recent research has also highlighted the role of (S)-Methyl 2-(morpholin-3-yl)acetate in the development of novel therapeutic agents. For instance, studies have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways, suggesting potential applications in the treatment of various diseases, including cancer and neurodegenerative disorders.

The chemical properties of (S)-Methyl 2-(morpholin-3-yl)acetate are well-documented, with a molecular weight of approximately 189.19 g/mol and a melting point of around 65°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it highly suitable for use in various laboratory settings.

In conclusion, (S)-Methyl 2-(morpholin-3-yl)acetate (CAS No: 1273577-48-2) is a multifaceted compound with promising applications across diverse fields of research. Its unique structure, coupled with advancements in synthetic methodologies, positions it as a key player in modern chemical innovation.